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This document provides detailed application notes and protocols for the purification of
recombinant Serrate protein, a key ligand in the Notch signaling pathway. These guidelines
are intended for researchers, scientists, and drug development professionals working on
Notch-mediated cellular processes. The protocols cover expression and purification from three
common systems: Escherichia coli, insect cells, and mammalian cells.

Introduction to Serrate and the Notch Signaling
Pathway

Serrate, and its mammalian homologs Jagged, are transmembrane proteins that act as ligands
for the Notch receptor. The interaction between Serrate/Jagged and Notch is a highly
conserved cell-cell signaling mechanism crucial for a multitude of developmental processes,
including cell fate determination, proliferation, and differentiation.[1][2][3][4][5] Dysregulation of
the Notch signaling pathway is implicated in various developmental disorders and cancers,
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making recombinant Serrate protein a valuable tool for studying these processes and for
screening potential therapeutic agents.

The canonical Notch signaling pathway is initiated by the binding of a ligand, such as Serrate
or Delta, on a "sending” cell to the extracellular domain of the Notch receptor on an adjacent
“receiving"” cell. This interaction triggers a series of proteolytic cleavages of the Notch receptor,
ultimately releasing the Notch Intracellular Domain (NICD). The NICD then translocates to the
nucleus, where it forms a complex with the DNA-binding protein CSL (CBF1/Su(H)/Lag-1) and
a Mastermind (MAM) coactivator to activate the transcription of target genes.[1][2][3][4]

Below is a diagram illustrating the core components and steps of the Notch/Serrate signaling
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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